Cas no 2640970-47-2 (6-chloro-2-{3-[(2-methyl-1H-imidazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole)

• Product Name: 6-chloro-2-{3-[(2-methyl-1H-imidazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole
• CAS No: 2640970-47-2
• MF: C₁₅H₁₅ClN₄S
• MW: 318.824400186539
• CID: 5318107
• PubChem ID: 155800938
• Update Time: 2025-06-13

6-chloro-2-{3-[(2-methyl-1H-imidazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• AKOS040722886
• F6747-5590
• 2640970-47-2
• 6-chloro-2-{3-[(2-methyl-1H-imidazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole

• Inchi： 1S/C15H15ClN4S/c1-10-17-4-5-19(10)7-11-8-20(9-11)15-18-13-3-2-12(16)6-14(13)21-15/h2-6,11H,7-9H2,1H3
• InChI Key： MMGRVHLBJSQZBZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)SC(=N2)N1CC(CN2C=CN=C2C)C1

Computed Properties

• Exact Mass: 318.0705954g/mol
• Monoisotopic Mass: 318.0705954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 62.2Ų

Additional information on 6-chloro-2-{3-[(2-methyl-1H-imidazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole

Introduction to 6-chloro-2-{3-[(2-methyl-1H-imidazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole (CAS No. 2640970-47-2)

6-chloro-2-{3-[(2-methyl-1H-imidazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole, identified by its CAS number 2640970-47-2, is a compound of significant interest in the field of pharmaceutical chemistry. This heterocyclic molecule features a complex structural framework that includes a benzothiazole core, a chloro substituent, and an azetidine ring linked through a methyl-substituted imidazole moiety. The intricate arrangement of these functional groups imparts unique chemical properties and biological activities, making it a valuable candidate for further investigation in drug discovery and medicinal chemistry.

The benzothiazole scaffold is well-documented for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the chloro group at the 6-position enhances the electrophilicity of the benzothiazole ring, facilitating nucleophilic substitution reactions that are crucial for medicinal chemistry applications. Additionally, the azetidine ring introduces conformational flexibility, which can influence the compound's binding affinity to biological targets.

In recent years, there has been growing interest in developing novel heterocyclic compounds that combine multiple pharmacophoric units to achieve synergistic effects. The structure of 6-chloro-2-{3-[(2-methyl-1H-imidazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole aligns with this trend, as it integrates several key pharmacological motifs. The imidazole ring, for instance, is known for its role in modulating enzyme activity and receptor binding. Its methyl substitution further enhances its potential as a bioactive moiety.

Current research in pharmaceutical chemistry increasingly emphasizes the importance of structure-based drug design and computational modeling to predict and optimize biological activity. The molecular structure of 6-chloro-2-{3-[(2-methyl-1H-imidazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole provides a rich framework for such studies. Computational techniques such as molecular dynamics simulations and quantum mechanical calculations can be employed to elucidate its interactions with potential biological targets.

One of the most promising applications of this compound is in the development of targeted therapies for cancer. Preliminary studies have suggested that benzothiazole derivatives can inhibit the activity of key enzymes involved in tumor growth and metastasis. The specific arrangement of functional groups in 6-chloro-2-{3-[(2-methyl-1H-imidazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole may enhance its ability to interact with such targets, potentially leading to more effective treatments.

Another area of interest is the compound's potential as an antimicrobial agent. Antibiotic resistance remains a significant global health challenge, and novel compounds that can overcome existing resistance mechanisms are urgently needed. The structural features of 6-chloro-2-{3-[\ (2-methyl\ -1H-imidazol\ -1-y\ l)meth\ yl]aze\ tidin\ -1-\)\ yl}-\ 1\ ,3-be\ nzothia\ zole (CAS No. 2640970\ -47\ -2) make it a compelling candidate for further exploration in this context.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, can be employed to construct the complex heterocyclic framework efficiently. These techniques not only improve synthetic efficiency but also allow for greater flexibility in modifying the molecular structure for enhanced biological activity.

In conclusion,6-chloro\ -2-\{\ 3-\[( 2-methy\ l\-\[ 1H\-\imida\ zol\-\[ 1\-\] -yl\)\methyl\]\a\ zetidi\ ne\-\[ 1\-\] -yl\]\)-\( \ 1,\ \ 3-benzo\ thiazo\ le\) (CAS No.\ \ 2640970\- \ 47\- \ 2) \) represents a structurally complex and biologically promising compound with significant potential in pharmaceutical research. Its unique combination of functional groups and its ability to interact with multiple biological targets make it an attractive candidate for further development into novel therapeutic agents.